Image analysis for a microfluidic paper-based analytical device using the CIE L*a*b* color system†

Analyst Pub Date: 2016-10-28 DOI: 10.1039/C6AN01409G

Abstract

The combination of a microfluidic paper-based analytical device (μPAD) and digital image analysis is widely used for quantitative analysis with μPADs because of its easy and simple operation. Herein, we have demonstrated a quantitative analysis based on multiple color changes on a μPAD. The CIE L*a*b* color system was employed to analyse the digital images obtained with the μPAD. We made pH measurements using a universal pH-indicator showing multiple color changes for various pH values of aqueous test solutions. The detectable pH range of this method was wider than the typical grayscale-based image analysis, and we succeeded in the measurements for a wide pH range of 2–9.

Graphical abstract: Image analysis for a microfluidic paper-based analytical device using the CIE L*a*b* color system
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